Cas no 885498-55-5 (Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate)

• Product Name: Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate
• CAS No: 885498-55-5
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• MDL: MFCD28016285
• CID: 4658544
• PubChem ID: 59718808
• Update Time: 2025-05-22

Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate
• Methyl 1-amino-4,4-difluorocyclohexanecarboxylate (ACI)
• methyl 1-amino-4,4-difluorocyclohexanecarboxylate
• AS-54183
• MFCD28016285
• CS-0049255
• 885498-55-5
• PB43707
• SY261313
• MXZJFANNNXYGJK-UHFFFAOYSA-N
• EN300-1068814
• P17605
• AKOS026740170
• methyl1-amino-4,4-difluorocyclohexane-1-carboxylate
• SCHEMBL2746149
• Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate

• MDL： MFCD28016285
• Inchi： 1S/C8H13F2NO2/c1-13-6(12)7(11)2-4-8(9,10)5-3-7/h2-5,11H2,1H3
• InChI Key： MXZJFANNNXYGJK-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC(F)(F)CC1)N)OC

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate

Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate (CAS No. 885498-55-5): A Comprehensive Overview

Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate, identified by the CAS number 885498-55-5, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of amino acid derivatives, specifically featuring a cyclohexane ring substituted with fluorine atoms and an amino group. Its structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

The chemical structure of Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate consists of a cyclohexane ring with two fluorine atoms at the 4-position and an amino group at the 1-position. The carboxylate group is esterified with a methyl group, forming the methyl ester. This configuration provides the compound with unique physicochemical properties, including moderate solubility in organic solvents and stability under various reaction conditions. These characteristics make it an ideal candidate for use in organic synthesis reactions such as nucleophilic substitutions, amide bond formations, and other transformations commonly employed in medicinal chemistry.

Recent advancements in synthetic methodology have further highlighted the potential of Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate as a key intermediate in drug discovery programs. For instance, researchers have utilized this compound to synthesize bioactive molecules targeting various therapeutic areas, including central nervous system disorders and metabolic diseases. The presence of fluorine atoms in its structure contributes to its lipophilicity, which is often desirable for enhancing drug absorption and bioavailability.

In addition to its role as an intermediate, Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate has been explored for its potential as a building block in peptide synthesis. The amino group at the 1-position allows for the formation of peptide bonds under mild conditions, enabling the construction of complex polypeptide structures. Furthermore, its cyclohexane backbone provides rigidity and conformational stability to the resulting molecules, which are advantageous properties in drug design.

From a manufacturing standpoint, the synthesis of Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate typically involves multi-step processes that include fluorination reactions and esterification steps. These processes are optimized to ensure high yields and purity levels, which are critical for its application in pharmaceutical settings. The compound is also amenable to large-scale production techniques, making it accessible for both academic research and industrial applications.

Looking ahead, ongoing research continues to uncover new applications for Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate. For example, studies are exploring its use in the development of novel antibiotics and antiviral agents. Its unique structural features make it a promising candidate for targeting specific biological pathways involved in infectious diseases. Additionally, its role as a chiral building block is being leveraged in asymmetric synthesis strategies to produce enantiomerically pure compounds with desired pharmacological profiles.

In conclusion, Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate (CAS No. 885498-55-5) stands out as a valuable compound with diverse applications across multiple disciplines within chemistry and pharmacology. Its structural versatility and favorable physicochemical properties position it as an essential tool in modern drug discovery efforts. As research progresses, it is anticipated that this compound will continue to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.